Cas no 149771-43-7 (Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 149771-43-7
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• MDL: MFCD24465640
• CID: 2152149
• PubChem ID: 15740907
• Update Time: 2025-05-24

Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-(tert-butoxycarbonyl)-3,8-diazabicyclo[3.2.1]-octane
• tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• 3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 3-(phenylMethyl)-, 1,1-diMethylethyl ester
• IOPMFGUNMBWHIS-UHFFFAOYSA-N
• AK200746
• tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1] octane-8-carboxylate
• 3-benzyl-3,8-diaza-bicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester
• 3-Benzyl-8-Boc-3,8-diaza-bicyclo[3.2.1]octane
• DS-10238
• SB33778
• AKOS027252177
• 8-Boc-3-benzyl-3,8-diazabicyclo[3.2.1]octane
• TERT-BUTYL3-BENZYL-3,8-DIAZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• 149771-43-7
• SCHEMBL3538916
• CS-0154777
• MFCD24465640
• DB-365964
• (1R,5S)-tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• SY254126
• DTXSID00577767
• ZFA77143
• Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate

• MDL： MFCD24465640
• Inchi： 1S/C18H26N2O2/c1-18(2,3)22-17(21)20-15-9-10-16(20)13-19(12-15)11-14-7-5-4-6-8-14/h4-8,15-16H,9-13H2,1-3H3
• InChI Key： IOPMFGUNMBWHIS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CN(CC3C=CC=CC=3)CC1CC2)=O

Computed Properties

• Exact Mass: 302.19900
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 3

Experimental Properties

• PSA: 32.78000
• LogP: 3.14610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate

Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate: A Comprehensive Overview

The compound with CAS No. 149771-43-7, known as Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic structures, which are known for their unique stability and versatility in chemical reactions. The tert-butyl group attached to the bicyclic system adds bulkiness, enhancing its steric properties, while the benzyl substituent introduces aromaticity and potential for further functionalization.

Recent studies have highlighted the importance of bicyclic compounds in drug design due to their ability to mimic complex biological molecules and interact with target receptors effectively. The diazabicyclo[3.2.1]octane framework is particularly interesting because it combines nitrogen atoms within the ring system, offering both hydrogen bonding capabilities and electronic versatility. This makes it a promising candidate for developing bioactive molecules with tailored pharmacokinetic properties.

The synthesis of Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate involves a multi-step process that typically begins with the preparation of the bicyclic core followed by functionalization with the tert-butyl and benzyl groups. Researchers have explored various synthetic pathways, including ring-closing metathesis and nucleophilic substitution reactions, to optimize the yield and purity of this compound. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm its structure and purity.

In terms of applications, this compound has shown promise in medicinal chemistry as a precursor for drug candidates targeting various therapeutic areas. For instance, its ability to act as a chelating agent has been explored in metalloenzyme inhibition studies, where it demonstrated selective binding to metal ions critical for enzyme activity. Additionally, its role as a building block in peptide synthesis has been investigated, leveraging its bicyclic structure to create more stable and bioavailable peptide analogs.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate with greater accuracy. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists can anticipate how this compound will behave in vivo, thereby accelerating its development into potential therapeutic agents.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research efforts. By utilizing catalytic asymmetric synthesis and minimizing waste generation, chemists aim to produce this compound in an environmentally friendly manner while maintaining high yields and product quality.

In conclusion, Tert-butyl 3-benzyl-3,8-diazabicyclo[3.2.1]octane-8-carboxylate stands out as a versatile and valuable compound in contemporary chemical research due to its unique structural features and diverse applications across multiple fields.